Cas no 1609-72-9 (Phosphonic acid, 1,2-propadienyl-, diethyl ester)

• Product Name: Phosphonic acid, 1,2-propadienyl-, diethyl ester
• CAS No: 1609-72-9
• MF: C₇H₁₃O₃P
• MW: 176.150083303452
• CID: 1340268
• PubChem ID: 12716821
• Update Time: 2025-04-20

Phosphonic acid, 1,2-propadienyl-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, 1,2-propadienyl-, diethyl ester
• 1-diethoxyphosphorylpropa-1,2-diene
• Diethyl propadienylphosphonate
• DIETHYL PROPA-1,2-DIEN-1-YLPHOSPHONATE
• di-ethyl allenephosphonate
• 1609-72-9
• Propa-1,2-dienyl-phosphonic acid diethyl ester
• DTXSID30507875

• Inchi： 1S/C7H13O3P/c1-4-7-11(8,9-5-2)10-6-3/h7H,1,5-6H2,2-3H3
• InChI Key： HSTDWLTWVXEIPZ-UHFFFAOYSA-N
• SMILES： P(C=C=C)(=O)(OCC)OCC

Computed Properties

• Exact Mass: 176.06029
• Monoisotopic Mass: 176.06023127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53